Cas no 1005051-33-1 (5-acetyl-6-[4-(benzyloxy)phenyl]-4-hydroxy-4-(trifluoromethyl)-1,3-diazinan-2-one)

• Product Name: 5-acetyl-6-[4-(benzyloxy)phenyl]-4-hydroxy-4-(trifluoromethyl)-1,3-diazinan-2-one
• CAS No: 1005051-33-1
• MF: C₂₀H₁₉F₃N₂O₄
• MW: 408.371075868607
• CID: 6579852
• PubChem ID: 4277425
• Update Time: 2025-06-13

5-acetyl-6-[4-(benzyloxy)phenyl]-4-hydroxy-4-(trifluoromethyl)-1,3-diazinan-2-one Chemical and Physical Properties

Names and Identifiers

• 5-acetyl-6-[4-(benzyloxy)phenyl]-4-hydroxy-4-(trifluoromethyl)-1,3-diazinan-2-one
• 2(1H)-Pyrimidinone, 5-acetyltetrahydro-4-hydroxy-6-[4-(phenylmethoxy)phenyl]-4-(trifluoromethyl)-
• 5-acetyl-4-hydroxy-6-(4-phenylmethoxyphenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one
• 5-acetyl-6-(4-(benzyloxy)phenyl)-4-hydroxy-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one
• 1005051-33-1
• AKOS024603529
• VU0064003-2
• EU-0012106
• SR-01000082911
• SR-01000082911-1
• F1168-0213
• CCG-20710

• Inchi： 1S/C20H19F3N2O4/c1-12(26)16-17(24-18(27)25-19(16,28)20(21,22)23)14-7-9-15(10-8-14)29-11-13-5-3-2-4-6-13/h2-10,16-17,28H,11H2,1H3,(H2,24,25,27)
• InChI Key： CVDMCJKLBADQIE-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=C(OCC3=CC=CC=C3)C=C2)C(C(C)=O)C(O)(C(F)(F)F)N1

Computed Properties

• Exact Mass: 408.12969158g/mol
• Monoisotopic Mass: 408.12969158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 87.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-acetyl-6-[4-(benzyloxy)phenyl]-4-hydroxy-4-(trifluoromethyl)-1,3-diazinan-2-one

5-acetyl-6-[4-(benzyloxy)phenyl]-4-hydroxy-4-(trifluoromethyl)-1,3-diazinan-2-one (CAS No. 1005051-33-1): A Comprehensive Overview

5-acetyl-6-[4-(benzyloxy)phenyl]-4-hydroxy-4-(trifluoromethyl)-1,3-diazinan-2-one (CAS No. 1005051-33-1) is a complex organic compound with a unique structure and potential applications in various fields of chemistry and pharmaceuticals. This compound, often referred to by its systematic name, is characterized by its intricate molecular framework, which includes an acetyl group, a benzyloxyphenyl moiety, a hydroxyl group, and a trifluoromethyl group. These functional groups contribute to its diverse chemical properties and biological activities.

The synthesis of 5-acetyl-6-[4-(benzyloxy)phenyl]-4-hydroxy-4-(trifluoromethyl)-1,3-diazinan-2-one has been the subject of several recent studies. One notable approach involves the coupling of an appropriate benzyloxyphenyl derivative with a diazirine precursor, followed by subsequent modifications to introduce the acetyl and trifluoromethyl groups. This multi-step synthesis highlights the complexity and precision required in organic chemistry to achieve the desired molecular structure.

In terms of its physical properties, 5-acetyl-6-[4-(benzyloxy)phenyl]-4-hydroxy-4-(trifluoromethyl)-1,3-diazinan-2-one is typically a solid at room temperature with a high melting point. Its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for various chemical reactions and biological assays. The presence of the hydroxyl group also contributes to its ability to form hydrogen bonds, which can influence its interactions with other molecules.

The biological activity of 5-acetyl-6-[4-(benzyloxy)phenyl]-4-hydroxy-4-(trifluoromethyl)-1,3-diazinan-2-one has been extensively studied in recent years. Research has shown that this compound exhibits significant anti-inflammatory properties, making it a potential candidate for the development of new therapeutic agents. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation.

Furthermore, 5-acetyl-6-[4-(benzyloxy)phenyl]-4-hydroxy-4-(trifluoromethyl)-1,3-diazinan-2-one has shown promise in preclinical models of neurodegenerative diseases. Its ability to cross the blood-brain barrier and modulate specific signaling pathways involved in neuroinflammation has been highlighted in several studies. This property makes it an attractive target for further investigation in the context of diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 5-acetyl-6-[4-(benzyloxy)phenyl]-4-hydroxy-4-(trifluoromethyl)-1,3-diazinan-2-one has also been evaluated. Studies have shown that it is well-absorbed following oral administration and has a moderate half-life in vivo. These characteristics are favorable for its potential use as an oral medication. However, further research is needed to optimize its bioavailability and reduce any potential side effects.

In addition to its therapeutic potential, 5-acetyl-6-[4-(benzyloxy)phenyl]-4-hydroxy-4-(trifluoromethyl)-1,3-diazinan-2-one has been explored for its use as a probe molecule in chemical biology. Its unique structure allows it to interact with specific protein targets, making it useful for studying protein-protein interactions and signaling pathways. This application has broad implications for drug discovery and the development of novel therapeutic strategies.

The safety profile of 5-acetyl-6-[4-(benzyloxy)phenyl]-4-hydroxy-4-(trifluoromethyl)-1,3-diazinan-2-one is an important consideration for its use in pharmaceutical applications. Preclinical toxicity studies have indicated that it is generally well-tolerated at therapeutic doses. However, like all new compounds, it will require extensive safety testing before it can be approved for human use.

In conclusion, 5-acetyl-6-[4-(benzyloxy)phenyl]-4-hydroxy-4-(trifluoromethyl)-1,3-diazinan-2-one (CAS No. 1005051-33-1) is a promising compound with a wide range of potential applications in both research and medicine. Its unique chemical structure and biological activities make it an attractive target for further investigation and development. As research continues to advance our understanding of this compound, it holds the potential to contribute significantly to the fields of chemistry and pharmaceuticals.